BENGHE Validation & Comparative

Check Availability & Pricing

Comparative Analysis of Undecylcyclohexane:
Physicochemical Trends and Applications[1]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Undecylcyclohexane
CAS No.: 54105-66-7
Cat. No.: B1584076
Get Quote
. J

Executive Summary

Undecylcyclohexane (CAS 54105-66-7) represents a critical transition point in the
alkylcyclohexane series.[1] As an odd-numbered carbon chain (

) attached to a saturated ring, it occupies a specific thermodynamic and rheological niche
between the widely studied Decylcyclohexane (

) and Dodecylcyclohexane (

)-[1]

While often overlooked in favor of its even-numbered counterparts, Undecylcyclohexane
offers unique utility as a hydrophobic "tuner" in drug delivery systems and a high-density fuel
surrogate with specific ignition delay characteristics.[1] This guide provides an objective
technical comparison, validated experimental protocols, and mechanistic insights into its
performance.[1]

Part 1: Physicochemical Landscape
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The alkylcyclohexane series exhibits predictable trends in boiling point and viscosity driven by
London Dispersion forces.[1] However, selecting the correct chain length is often a trade-off
between volatility and flow properties.[1]

Comparative Data Table (

VS.

VS.

)

Data aggregated from experimental values and thermodynamic interpolation.
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Decylcyclohex Undecylcyclohe Dodecylcycloh
Property ane { xane ( exane ( Trend Analysis
) ) )
Linear increase
Molecular Weight  224.43 g/mol 238.46 g/mol 252.48 g/mol (+14 Da per
)-[1]
Boiling Point (1 High thermal
~298°C ~310°C (Est.)* 314.85°C -
atm) stability range.[1]
BP (Reduced 145°C @ 10 165°C @ 10 178°C @ 10 requires high-vac
Pressure) mmHg mmHg mmHg distillation.[1]
) Minimal density
Density ( ]
0.819 g/mL 0.820 g/mL 0.823 g/mL gain >
)
1
Refractive Index Consistent
( 1.455 1.450 1.458 optical signature.
) [1]
Critical window
LogP
) o ~8.4 ~8.9 ~9.4 for membrane
(Lipophilicity) .
permeation.[1]
Classified as
Flash Point >100°C 138°C >110°C Combustible

(Class 1IB).[1]

*Note: Atmospheric boiling point for Undecylcyclohexane is extrapolated from vacuum data

(165°C @ 10 mmHg) due to thermal cracking risks at ambient pressure.[1]

Mechanistic Insight: The Viscosity-Volatility Trade-off

As the alkyl chain elongates from
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to
, the molecular surface area increases, enhancing Van der Waals interactions.[1]

» Undecylcyclohexane provides a specific viscosity profile (~4.5-5.0 mPa[1]-s at 25°C) that is
less sluggish than Dodecylcyclohexane but significantly less volatile than Decylcyclohexane.
[1] This makes it an ideal internal standard for gas chromatography (GC) where

might co-elute with lighter analytes.[1]

Part 2: Critical Applications & Thermodynamics[1]
1. Liquid Organic Hydrogen Carriers (LOHC)
Alkylcyclohexanes are the hydrogenated forms of Liquid Organic Hydrogen Carriers.[1][2]

e Reaction:

o Performance: Undecylcyclohexane serves as a model substrate for studying
dehydrogenation kinetics.[1] Its enthalpy of dehydrogenation is comparable to other
alkylcyclohexanes (~63-66 kJ/mol

), but its liquid range (MP < -10°C to BP > 300°C) ensures it remains liquid during high-
temperature release cycles, unlike lighter surrogates that might vaporize.[1]

2. Drug Development (Lipophilicity Tuning)
In medicinal chemistry, the cyclohexyl group is a bioisostere for phenyl rings, improving
metabolic stability.[1]

e The

Advantage: A LogP of ~8.9 places Undecylcyclohexane in the "super-lipophilic" category.[1]
It is used in Lipid Nanopatrticle (LNP) formulations to stabilize the hydrophobic core.[1] The
odd-carbon chain length disrupts crystalline packing in lipid bilayers better than even-
numbered chains, potentially enhancing membrane fluidity and permeability.[1]

Part 3: Experimental Protocol (Synthesis)
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Objective: Synthesis of high-purity Undecylcyclohexane via Catalytic Hydrogenation of
Undecylbenzene. Rationale: Commercial samples often contain isomers.[1] Synthesizing from
the aromatic precursor ensures structural integrity.[1]

Reagents & Equipment[1]

e Precursor: Undecylbenzene (>98%).[1]
o Catalyst: 5% Ruthenium on Alumina (

) or Platinum Oxide (
).[1] Note: Ru is preferred for benzene ring saturation without cracking the alkyl chain.[1]

e Solvent: n-Hexane (HPLC Grade) or neat (solvent-free).[1]

o Apparatus: High-Pressure Parr Reactor (Stainless Steel).

Step-by-Step Methodology

¢ Loading: Charge the reactor with Undecylbenzene (10 g) and

(0.5 g, 5 wt% loading).

e Purging: Seal reactor. Purge with
(3x) to remove oxygen, then with
(3x).[1]
o Pressurization: Pressurize to 50 bar (725 psi) with ultra-high purity Hydrogen gas.
e Reaction: Heat to 90°C with vigorous stirring (1000 rpm). Maintain for 6-12 hours.
o Validation: Monitor pressure drop.[1] Reaction is complete when pressure stabilizes.[1]
o Work-up: Cool to room temperature. Vent

. Filter catalyst through a Celite pad.[1]
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 Purification: Remove solvent (if used) via rotary evaporation.[1] Perform vacuum distillation
(10 mmHg, collect fraction at 165°C) to isolate pure Undecylcyclohexane.[1]

Diagram 1: Synthesis Workflow

Final Product:
Undecylcyclohexane

Click to download full resolution via product page

Caption: Workflow for the catalytic hydrogenation of Undecylbenzene to Undecylcyclohexane,
ensuring saturation of the aromatic ring.

Part 4: Structural Logic in Drug Design[1]

Understanding how Undecylcyclohexane interacts with biological systems requires visualizing
the Structure-Property Relationship (SPR).[1] The diagram below illustrates how increasing
chain length impacts lipophilicity and bioavailability.

Diagram 2: Structure-Property Logic
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Caption: Causal relationship between alkyl chain elongation, physicochemical changes, and
biological behavior.[1]
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Need Custom Synthesis?
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 To cite this document: BenchChem. [Comparative Analysis of Undecylcyclohexane:
Physicochemical Trends and Applications[1]]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1584076/docs#comparative-analysis-of-
undecylcyclohexane-physicochemical-trends-and-applications-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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